Cas no 2251-79-8 (5-4-(Trifluoromethyl)phenyl-1H-tetrazole)

5-4-(Trifluoromethyl)phenyl-1H-tetrazole structure
2251-79-8 structure
Product Name:5-4-(Trifluoromethyl)phenyl-1H-tetrazole
CAS No:2251-79-8
MF:C8H5F3N4
MW:214.147310972214
MDL:MFCD06248886
CID:84215
PubChem ID:342565
Update Time:2025-04-18

5-4-(Trifluoromethyl)phenyl-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 5-[4-(Trifluoromethyl)phenyl]-1H-tetrazole
    • Trifluoromethylphenyltetrazole
    • 5-[4-(trifluoromethyl)phenyl]-2H-tetrazole
    • 5-(4'-(trifluoromethyl)phenyl)tetrazole
    • 5-(4-trifluoromethylphenyl)-1H-tetrazol
    • 5-[4-(Trifluoromethyl)Phenyl]-2H-1,2,3,4-Tetrazole
    • CS-0320660
    • DTXSID20321668
    • NSC-379560
    • F21337
    • HMS562L15
    • 2251-79-8
    • MFCD00052525
    • SCHEMBL704506
    • Maybridge1_007473
    • (6R-(6alpha,7beta(Z)))-3-(((Aminocarbonyl)oxy)methyl)-7-((2-furanyl(methoxyimino)acetyl)-amino)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid1-(acetyloxy)ethylester
    • 5-(4-(trifluoromethyl)phenyl)-2H-tetrazole
    • AKOS015852977
    • AB02188
    • 2H-Tetrazole,5-[4-(trifluoromethyl)phenyl]-
    • FT-0619905
    • NSC379560
    • A816240
    • PS-6521
    • 5-(4-(Trifluoromethyl)phenyl)-1H-tetrazole
    • QBP
    • FS-1180
    • AKOS005598767
    • C8H5F3N4
    • STK685287
    • 5-4-(Trifluoromethyl)phenyl-1H-tetrazole
    • MDL： MFCD06248886
    • Inchi： 1S/C8H5F3N4/c9-8(10,11)6-3-1-5(2-4-6)7-12-14-15-13-7/h1-4H,(H,12,13,14,15)
    • InChI Key： CCVCHQBLMDMSNN-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(C2N=NNN=2)=CC=1)(F)F

Computed Properties

  • Exact Mass: 214.04700
  • Monoisotopic Mass: 214.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2
  • Topological Polar Surface Area: 54.5A^2

Experimental Properties

  • Color/Form: powder
  • Density: 1.464
  • Melting Point: 226°C
  • Boiling Point: 315.2°Cat760mmHg
  • Flash Point: 144.4°C
  • PSA: 54.46000
  • LogP: 1.88550
  • Solubility: Not determined

5-4-(Trifluoromethyl)phenyl-1H-tetrazole Security Information

5-4-(Trifluoromethyl)phenyl-1H-tetrazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-4-(Trifluoromethyl)phenyl-1H-tetrazole Pricemore >>

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